Cas no 325786-43-4 (1-Chloro-4-iodo-2-isopropoxybenzene)

• Product Name: 1-Chloro-4-iodo-2-isopropoxybenzene
• CAS No: 325786-43-4
• MF: C₉H₁₀ClIO
• MW: 296.532574176788
• CID: 5081217
• Update Time: 2026-03-01

1-Chloro-4-iodo-2-isopropoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-iodo-2-isopropoxybenzene

• Inchi： 1S/C9H10ClIO/c1-6(2)12-9-5-7(11)3-4-8(9)10/h3-6H,1-2H3
• InChI Key： REGHLNKOLNWTEP-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1)OC(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 4
• Topological Polar Surface Area: 9.2

Additional information on 1-Chloro-4-iodo-2-isopropoxybenzene

Professional Introduction to 1-Chloro-4-iodo-2-isopropoxybenzene (CAS No: 325786-43-4)

1-Chloro-4-iodo-2-isopropoxybenzene (CAS No: 325786-43-4) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both chloro and iodo substituents, makes it particularly valuable for further functionalization, enabling the development of novel compounds with potential therapeutic applications.

The significance of 1-Chloro-4-iodo-2-isopropoxybenzene lies in its role as a building block in medicinal chemistry. The presence of both halogen atoms provides multiple sites for selective reactions, allowing chemists to tailor the compound's properties for specific purposes. In recent years, there has been a growing interest in exploring the reactivity of such halogenated aromatic compounds, particularly in cross-coupling reactions that are fundamental to modern drug discovery.

One of the most notable applications of 1-Chloro-4-iodo-2-isopropoxybenzene is in the synthesis of small-molecule inhibitors. These inhibitors are crucial in targeting various biological pathways, making them promising candidates for treating a range of diseases. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in cancer pathways, potentially leading to the development of new anticancer agents. The ability to modify the structure of 1-Chloro-4-iodo-2-isopropoxybenzene allows researchers to fine-tune its binding affinity and selectivity, which are critical factors in drug design.

Recent advancements in synthetic methodologies have further enhanced the utility of 1-Chloro-4-iodo-2-isopropoxybenzene. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient introduction of new functional groups into the molecule. These reactions not only improve yield but also provide greater control over regioselectivity, which is essential for producing compounds with desired biological activities. The integration of these techniques has opened new avenues for exploring the pharmacological potential of this compound.

The pharmaceutical industry has been particularly interested in leveraging 1-Chloro-4-iodo-2-isopropoxybenzene for the development of novel therapeutics. Its structural framework allows for the creation of molecules that can modulate various biological processes. For example, researchers have investigated its use in developing kinase inhibitors, which are widely used in treating cancers and inflammatory diseases. The halogen atoms in this compound facilitate the introduction of additional functional groups that can enhance binding interactions with target proteins.

In addition to its pharmaceutical applications, 1-Chloro-4-iodo-2-isopropoxybenzene has found utility in materials science. Its ability to undergo selective transformations makes it a valuable precursor for synthesizing advanced materials with unique properties. These materials can be used in various applications, including electronics and coatings, where precise control over molecular structure is essential.

The synthesis and handling of 1-Chloro-4-iodo-2-isopropoxybenzene require careful consideration due to its reactivity. Proper purification techniques and storage conditions are necessary to maintain its integrity and ensure safe handling. Researchers must adhere to strict protocols to prevent unwanted side reactions that could compromise the quality of the final product.

The future prospects for 1-Chloro-4-iodo-2-isopropoxybenzene are promising, with ongoing research exploring its potential in various fields. As synthetic chemistry continues to evolve, new methods for modifying and utilizing this compound will emerge, further expanding its applications. The continued interest from both academia and industry underscores its importance as a key intermediate in modern chemical research.